Cas no 1155123-85-5 (1-(3-aminophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(3-aminophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 1155123-85-5
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 4573482
• Update Time: 2025-05-24

1-(3-aminophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 1-(3-aminophenyl)-

• Inchi： 1S/C10H10N4O/c11-7-2-1-3-8(6-7)14-5-4-9(13-14)10(12)15/h1-6H,11H2,(H2,12,15)
• InChI Key： RPCSNFBWCGGPPV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(N)=C2)C=CC(C(N)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-aminophenyl)-1H-pyrazole-3-carboxamide

Introduction to 1-(3-Aminophenyl)-1H-Pyrazole-3-Carboxamide (CAS No. 1155123-85-5)

1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide, with the CAS number 1155123-85-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with an aminophenyl substituent, making it a promising candidate for various therapeutic applications.

The pyrazole ring, a five-membered heterocyclic compound, is known for its biological activity and has been extensively studied in the development of drugs targeting various diseases. The presence of the aminophenyl group further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. The carboxamide moiety, on the other hand, contributes to the compound's solubility and stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide has also shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for the development of targeted cancer therapies using 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide.

The pharmacokinetic properties of 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. In preclinical studies, it was found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

To further understand the potential applications of 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. Early results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life.

In conclusion, 1-(3-Aminophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1155123-85-5) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical benefits, it is likely that this compound will play an increasingly important role in modern medicine.